Cas no 1346640-79-6 (Benzoic acid, 3-(1,1-dimethylethyl)-5-(trifluoromethyl)-)

• Product Name: Benzoic acid, 3-(1,1-dimethylethyl)-5-(trifluoromethyl)-
• CAS No: 1346640-79-6
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• MDL: MFCD28356831
• CID: 4695820
• Update Time: 2025-07-18

Benzoic acid, 3-(1,1-dimethylethyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1,1-dimethylethyl)-5-(trifluoromethyl)-

• MDL： MFCD28356831
• Inchi： 1S/C12H13F3O2/c1-11(2,3)8-4-7(10(16)17)5-9(6-8)12(13,14)15/h4-6H,1-3H3,(H,16,17)
• InChI Key： DTDMSGYYLMUFFF-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C(F)(F)F)=CC(C(C)(C)C)=C1

Additional information on Benzoic acid, 3-(1,1-dimethylethyl)-5-(trifluoromethyl)-

Comprehensive Overview of Benzoic acid, 3-(1,1-dimethylethyl)-5-(trifluoromethyl)- (CAS No. 1346640-79-6)

Benzoic acid, 3-(1,1-dimethylethyl)-5-(trifluoromethyl)- (CAS No. 1346640-79-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a tert-butyl group and a trifluoromethyl substituent, exhibits remarkable chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its stability, reactivity, and compatibility with other chemical entities.

The growing interest in Benzoic acid derivatives is driven by their versatility in synthetic chemistry. With the rise of green chemistry and sustainable practices, this compound is being studied for its potential to reduce environmental impact while maintaining high efficacy. Its trifluoromethyl group is particularly noteworthy, as it enhances the compound's lipophilicity and metabolic stability, making it a preferred choice in drug design and development. Additionally, the tert-butyl group contributes to steric hindrance, which can influence reaction pathways and product yields.

In the pharmaceutical industry, CAS No. 1346640-79-6 is being investigated for its role in the synthesis of bioactive molecules. Its structural motifs are commonly found in compounds with antimicrobial, anti-inflammatory, and anticancer properties. The demand for trifluoromethylated compounds has surged, as they often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This trend aligns with the broader search for next-generation therapeutics that address drug resistance and side effects.

From an agrochemical perspective, Benzoic acid, 3-(1,1-dimethylethyl)-5-(trifluoromethyl)- is being explored for its potential in crop protection. The trifluoromethyl group is known to enhance the bioactivity of pesticides and herbicides, offering solutions to modern agricultural challenges such as pest resistance and environmental contamination. As the global focus on sustainable agriculture intensifies, this compound could play a pivotal role in developing safer and more effective agrochemicals.

Material science is another domain where CAS No. 1346640-79-6 is making waves. Its incorporation into polymers and coatings can impart desirable properties such as thermal stability, chemical resistance, and hydrophobicity. These attributes are highly sought after in industries ranging from electronics to automotive, where high-performance materials are critical. The compound's ability to modify surface properties also opens doors for innovations in nanotechnology and advanced manufacturing.

Recent advancements in synthetic methodologies have further elevated the importance of Benzoic acid, 3-(1,1-dimethylethyl)-5-(trifluoromethyl)-. Techniques such as catalyzed cross-coupling and flow chemistry have enabled more efficient and scalable production, addressing the needs of industrial applications. These developments are particularly relevant in the context of cost-effective synthesis, a key concern for manufacturers aiming to balance quality and affordability.

Environmental and regulatory considerations are also shaping the discourse around this compound. As stakeholders prioritize eco-friendly chemicals, the biodegradability and toxicity profile of CAS No. 1346640-79-6 are under scrutiny. Preliminary studies suggest that its environmental impact may be manageable, but further research is needed to confirm its safety across various applications. This aligns with the broader industry shift toward responsible chemical use and transparency in supply chains.

In conclusion, Benzoic acid, 3-(1,1-dimethylethyl)-5-(trifluoromethyl)- (CAS No. 1346640-79-6) represents a fascinating intersection of chemistry, innovation, and practicality. Its multifaceted applications in pharmaceuticals, agrochemicals, and materials science underscore its potential to address some of today's most pressing challenges. As research continues to unfold, this compound is poised to remain a topic of interest for scientists, engineers, and industry leaders alike.